5-(2-Oxo-2-piperidin-1-ylethoxy)-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one

• IUPAC Name: 5-(2-oxo-2-piperidin-1-ylethoxy)-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one
• InChI: InChI=1S/C23H29N3O4/c27-21-15-20(16-24-11-13-25(14-12-24)19-7-3-1-4-8-19)29-17-22(21)30-18-23(28)26-9-5-2-6-10-26/h1,3-4,7-8,15,17H,2,5-6,9-14,16,18H2
• InChI Key: ICFCLLQOJXEXRG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)COC2=COC(=CC2=O)CN3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C23H29N3O4
• Molecular Weight: 411.5 g/mol

Description

5-(2-Oxo-2-piperidin-1-ylethoxy)-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one, also known as OP4, is a chemical compound that has been extensively studied for its potential therapeutic applications. OP4 belongs to the class of pyranone derivatives and has been shown to exhibit a wide range of biological activities.

Scientific Research Applications

Chemical Inhibitors of Cytochrome P450 Isoforms

Cytochrome P450 enzymes metabolize a diverse number of drugs, and metabolism-based drug–drug interactions can occur with multiple drug administrations. Potent and selective chemical inhibitors are critical in deciphering the involvement of specific CYP isoforms, with implications for drug development and pharmacokinetics. This research highlights the importance of understanding enzyme selectivity and the role of chemical inhibitors in drug metabolism studies (Khojasteh et al., 2011).

DNA Minor Groove Binders

The synthetic dye Hoechst 33258 and its analogues bind strongly to the minor groove of double-stranded B-DNA, with specificity for AT-rich sequences. These compounds are used in fluorescent DNA staining, chromosome analysis, and have applications as radioprotectors and topoisomerase inhibitors, indicating their utility in drug design and molecular biology research (Issar & Kakkar, 2013).

Hybrid Catalysts for Pyranopyrimidine Synthesis

Hybrid catalysts are utilized in synthesizing pyranopyrimidine scaffolds, crucial for medicinal and pharmaceutical industries due to their bioavailability and broad applications. This research emphasizes the role of hybrid catalysts in developing lead molecules for drug discovery (Parmar, Vala, & Patel, 2023).

Chromones as Radical Scavengers

Chromones are natural compounds with anti-inflammatory, antidiabetic, antitumor, and anticancer properties, related to their antioxidant capabilities. This review focuses on naturally and synthetically derived chromone derivatives as radical scavengers, highlighting their potential in preventing cell impairment and disease (Yadav et al., 2014).